molecular formula C15H19N3O B4190349 N-[1-(1-allyl-1H-benzimidazol-2-yl)ethyl]propanamide

N-[1-(1-allyl-1H-benzimidazol-2-yl)ethyl]propanamide

Cat. No. B4190349
M. Wt: 257.33 g/mol
InChI Key: JKNPBCPMTRTHPB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-[1-(1-allyl-1H-benzimidazol-2-yl)ethyl]propanamide” is a compound that contains a benzimidazole ring, which is a type of heterocyclic aromatic organic compound . This compound is part of a larger class of compounds known as benzimidazoles, which are known for their broad range of chemical and biological properties .


Molecular Structure Analysis

The molecular structure of “this compound” includes a benzimidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . The benzimidazole ring is also known as 1,3-diazole .


Chemical Reactions Analysis

Benzimidazole derivatives, including “this compound”, have been found to react with various free radicals . These reactions occur through several possible pathways, including HAT in nonpolar medium, SPLET in polar medium, and RAF in both media .

Advantages and Limitations for Lab Experiments

One of the advantages of N-[1-(1-allyl-1H-benzimidazol-2-yl)ethyl]propanamide is its high purity and stability, which make it suitable for use in various lab experiments. However, one limitation of this compound is its relatively low solubility in water, which may pose challenges in certain experiments. In addition, the mechanism of action of this compound is not fully understood, which may limit its use in certain applications.

Future Directions

There are several future directions for research on N-[1-(1-allyl-1H-benzimidazol-2-yl)ethyl]propanamide. One area of interest is the development of new derivatives with improved properties, such as increased solubility and potency. Another area of interest is the investigation of the mechanism of action of this compound, which may lead to the development of new therapeutic strategies for the treatment of various diseases. Furthermore, the potential applications of this compound in other fields, such as materials science and catalysis, should also be explored. Overall, this compound is a promising compound that has the potential to make significant contributions to various scientific fields.

Scientific Research Applications

N-[1-(1-allyl-1H-benzimidazol-2-yl)ethyl]propanamide has been studied extensively for its potential applications in medicinal chemistry. It has been reported to exhibit antitumor, anti-inflammatory, and antiviral activities. In addition, this compound has been shown to have potential as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

properties

IUPAC Name

N-[1-(1-prop-2-enylbenzimidazol-2-yl)ethyl]propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H19N3O/c1-4-10-18-13-9-7-6-8-12(13)17-15(18)11(3)16-14(19)5-2/h4,6-9,11H,1,5,10H2,2-3H3,(H,16,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JKNPBCPMTRTHPB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(=O)NC(C)C1=NC2=CC=CC=C2N1CC=C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H19N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

257.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-[1-(1-allyl-1H-benzimidazol-2-yl)ethyl]propanamide
Reactant of Route 2
Reactant of Route 2
N-[1-(1-allyl-1H-benzimidazol-2-yl)ethyl]propanamide
Reactant of Route 3
N-[1-(1-allyl-1H-benzimidazol-2-yl)ethyl]propanamide
Reactant of Route 4
Reactant of Route 4
N-[1-(1-allyl-1H-benzimidazol-2-yl)ethyl]propanamide
Reactant of Route 5
Reactant of Route 5
N-[1-(1-allyl-1H-benzimidazol-2-yl)ethyl]propanamide
Reactant of Route 6
Reactant of Route 6
N-[1-(1-allyl-1H-benzimidazol-2-yl)ethyl]propanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.